3,4-dichloro-N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-dichloro-N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C18H17Cl2N5O/c19-14-2-1-13(9-15(14)20)18(26)24-11-12-3-7-25(8-4-12)17-16(10-21)22-5-6-23-17/h1-2,5-6,9,12H,3-4,7-8,11H2,(H,24,26)
• InChI Key: LNFLVCRUDGEZBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)Cl)Cl)C3=NC=CN=C3C#N
• Molecular Formula: C18H17Cl2N5O
• Molecular Weight: 390.3 g/mol

Description

3,4-dichloro-N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been widely used in scientific research for its potential applications in various fields. This compound is known for its ability to interact with biological systems and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Antibacterial and Anticancer Applications

Compounds with structures incorporating elements such as chloroquinoline, pyrazoles, and benzamides have been synthesized and evaluated for their antibacterial and anticancer activities. For instance, certain synthesized compounds have demonstrated potent antibacterial activity against S. aureus and a broad range of activity against tumor cell lines, highlighting their potential as templates for the development of new therapeutic agents (Bondock & Gieman, 2015).

Chemical Synthesis and Structural Analysis

Research into the synthesis of complex molecules featuring piperidine and benzamide components has led to the development of new methodologies and structural analyses. For example, studies on the synthesis and characterization of novel benzamides and their metal complexes have contributed to a deeper understanding of the structural features essential for biological activity (Khatiwora et al., 2013).

Potential for Drug Design

The inclusion of piperidine and pyrazine components in the synthesis of novel compounds has been explored for their potential in drug design, especially in the context of receptor agonist and antagonist properties. Research has led to the identification of compounds with promising pharmacological profiles, indicating the relevance of these structural motifs in the development of therapeutic agents (Sonda et al., 2003).

Antimicrobial Activity

The synthesis of new pyridine derivatives incorporating piperazine and benzothiazole components has been investigated for their antimicrobial properties. These studies have resulted in the identification of compounds with variable and modest activity against bacterial and fungal strains, contributing to the search for new antimicrobial agents (Patel et al., 2011).